molecular formula C14H25N B1213268 2-Methylamino-1-(adamant-1'-yl)propane CAS No. 56558-34-0

2-Methylamino-1-(adamant-1'-yl)propane

Cat. No.: B1213268
CAS No.: 56558-34-0
M. Wt: 207.35 g/mol
InChI Key: LMGZYDOGXGRMSP-UHFFFAOYSA-N
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Description

2-Methylamino-1-(adamant-1'-yl)propane is a synthetic amine derivative characterized by a methylamino-propane backbone substituted with an adamantane moiety at the 1-position. The adamantane group, a rigid bicyclic hydrocarbon, distinguishes this compound from classical amphetamine-type stimulants (e.g., MDMA) or cathinones (e.g., methylone).

Properties

CAS No.

56558-34-0

Molecular Formula

C14H25N

Molecular Weight

207.35 g/mol

IUPAC Name

1-(1-adamantyl)-N-methylpropan-2-amine

InChI

InChI=1S/C14H25N/c1-10(15-2)6-14-7-11-3-12(8-14)5-13(4-11)9-14/h10-13,15H,3-9H2,1-2H3

InChI Key

LMGZYDOGXGRMSP-UHFFFAOYSA-N

SMILES

CC(CC12CC3CC(C1)CC(C3)C2)NC

Canonical SMILES

CC(CC12CC3CC(C1)CC(C3)C2)NC

Related CAS

19835-42-8 (hydrochloride)

Synonyms

adamantylmethamphetamine
adamantylmethamphetamine hydrochloride
adamantylmethamphetamine hydrochloride, (+-)-isome

Origin of Product

United States

Comparison with Similar Compounds

Receptor Affinity and Selectivity

  • Adamantane Derivative : The adamantyl group’s bulk and rigidity may reduce affinity for serotonin transporters (SERT) compared to MDMA’s methylenedioxyphenyl group, which enhances SERT binding . However, increased lipophilicity could enhance blood-brain barrier penetration, potentiating central effects.
  • MDMA/Methylone : The 3,4-methylenedioxyphenyl group in MDMA and methylone confers high SERT and dopamine transporter (DAT) affinity, driving entactogenic effects .

Metabolic Stability

  • Adamantane’s stability toward cytochrome P450 enzymes may prolong half-life compared to MDMA (t½ ~8 hours) or methylone (t½ ~2.5 hours). This hypothesis aligns with studies showing adamantane derivatives resist oxidative metabolism .

Legal and Regulatory Status

  • 2-Methylamino-1-(adamant-1'-yl)propane: Not listed in the Misuse of Drugs Act 1975 (New Zealand) or the UK’s 2001 regulations . However, its structural similarity to controlled cathinones (e.g., methylone) could subject it to analog legislation in some jurisdictions.
  • MDMA/Methylone : Explicitly classified as Class B drugs under UK and New Zealand law .

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